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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone-D8

Cat. No.: B567639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dichlorobenzophenone-D8,

a deuterated stable isotope-labeled compound. It is intended to be a valuable resource for

professionals in research, science, and drug development who utilize labeled compounds in

their analytical methodologies. This document details the chemical and physical properties of

4,4'-Dichlorobenzophenone-D8, provides a plausible synthesis protocol, and describes its

application in a detailed experimental protocol for isotope dilution mass spectrometry.

Core Chemical Data
4,4'-Dichlorobenzophenone-D8 is the deuterated form of 4,4'-Dichlorobenzophenone, a

known environmental contaminant and a metabolite of several pesticides, including DDT and

dicofol.[1] The incorporation of eight deuterium atoms into its structure makes it an ideal

internal standard for quantitative analysis of its non-labeled counterpart by mass spectrometry.

Table 1: Chemical and Physical Properties of 4,4'-Dichlorobenzophenone-D8
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Property Value

CAS Number 1219806-01-5[2][3][4][5]

Molecular Formula C₁₃D₈Cl₂O

Molecular Weight 259.16 g/mol

Appearance Off-white Solid

IUPAC Name
bis(4-chloro-2,3,5,6-

tetradeuteriophenyl)methanone

Synonyms
4,4'-Dichlorobenzophenone D8, Bis(4-

chlorophenyl)methanone-d8, 4,4'-DCBP-d8

Solubility Soluble in Acetone

Storage 2-8°C

Isotopic Enrichment ≥98 atom % D

Unlabeled CAS Number 90-98-2

Synthesis Protocol
While specific proprietary synthesis methods for 4,4'-Dichlorobenzophenone-D8 are not

publicly detailed, a plausible and common method is via a Friedel-Crafts acylation reaction.

This protocol is adapted from the known synthesis of the unlabeled 4,4'-dichlorobenzophenone.

Experimental Protocol: Synthesis of 4,4'-Dichlorobenzophenone-D8

Objective: To synthesize 4,4'-Dichlorobenzophenone-D8 by the acylation of chlorobenzene-

d5 with 4-chlorobenzoyl chloride.

Materials:

Chlorobenzene-d5

4-Chlorobenzoyl chloride

Anhydrous aluminum chloride (AlCl₃)
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Dichloromethane (anhydrous)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add

anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane.

Addition of Reactants: Cool the suspension to 0°C in an ice bath. Add chlorobenzene-d5 (1.0

equivalent) to the stirred suspension.

Acylation: Dissolve 4-chlorobenzoyl chloride (1.0 equivalent) in anhydrous dichloromethane

and add it dropwise to the reaction mixture via the dropping funnel over 30 minutes.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 4-6 hours. The progress of the reaction can be monitored by thin-

layer chromatography.

Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker

containing crushed ice and 1 M hydrochloric acid.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with 1 M hydrochloric acid,

water, saturated sodium bicarbonate solution, and brine.
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Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield 4,4'-Dichlorobenzophenone-D8 as an off-white solid.

Application in Analytical Chemistry
The primary application of 4,4'-Dichlorobenzophenone-D8 is as an internal standard in

isotope dilution mass spectrometry for the accurate quantification of 4,4'-

Dichlorobenzophenone in various matrices, particularly in environmental and biological

samples.

Experimental Protocol: Quantification of 4,4'-Dichlorobenzophenone in Water Samples using

GC-MS and 4,4'-Dichlorobenzophenone-D8 as an Internal Standard

Objective: To accurately quantify the concentration of 4,4'-Dichlorobenzophenone in a water

sample using gas chromatography-mass spectrometry (GC-MS) with isotope dilution.

Materials and Instrumentation:

4,4'-Dichlorobenzophenone-D8 solution (internal standard)

4,4'-Dichlorobenzophenone analytical standard

Water sample

Dichloromethane (pesticide residue grade)

Sodium sulfate (anhydrous)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

Sample Preparation:
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Filter the water sample (e.g., 500 mL) to remove particulate matter.

Spike the water sample with a known amount of 4,4'-Dichlorobenzophenone-D8 internal

standard solution.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by deionized water.

Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5

mL/min.

Wash the cartridge with deionized water to remove interferences.

Dry the cartridge under a stream of nitrogen.

Elute the analyte and internal standard from the cartridge with dichloromethane.

Concentration and Solvent Exchange:

Dry the eluate by passing it through a small column of anhydrous sodium sulfate.

Concentrate the sample to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis:

Injection: Inject 1 µL of the final extract into the GC-MS system.

Gas Chromatography:

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for

5 min.

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometry:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

4,4'-Dichlorobenzophenone (unlabeled): m/z 250 (molecular ion), 139, 111.

4,4'-Dichlorobenzophenone-D8 (labeled): m/z 258 (molecular ion), 144, 115.

Quantification:

Create a calibration curve using standards containing known concentrations of 4,4'-

Dichlorobenzophenone and a fixed concentration of the 4,4'-Dichlorobenzophenone-D8
internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for both the standards and the sample.

Determine the concentration of 4,4'-Dichlorobenzophenone in the sample by comparing its

peak area ratio to the calibration curve.

Visualizations
The following diagrams illustrate key concepts and workflows related to 4,4'-
Dichlorobenzophenone-D8.

Origin Metabolite / Analyte Internal Standard

DDT 4,4'-DichlorobenzophenoneMetabolism / Degradation 4,4'-Dichlorobenzophenone-D8Isotopic Labeling

Click to download full resolution via product page

Relationship between 4,4'-Dichlorobenzophenone and its Deuterated Analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

